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Compound of Interest

2-Amino-4-bromo-6-
Compound Name:
fluorobenzothiazole

Cat. No.: B112557

An In-depth Technical Guide to the Safe Handling of 2-Amino-4-bromo-6-
fluorobenzothiazole

This guide provides comprehensive safety and handling information for 2-Amino-4-bromo-6-
fluorobenzothiazole, tailored for researchers, scientists, and drug development professionals.
Due to the limited availability of a specific Safety Data Sheet (SDS) for this compound, the
safety and toxicological data presented are based on structurally similar compounds.
Therefore, this information should be used as a guideline, and a thorough risk assessment
should be conducted before handling.

Chemical and Physical Properties

2-Amino-4-bromo-6-fluorobenzothiazole is a halogenated benzothiazole derivative.[1] Its
known physical and chemical properties are summarized in the table below.
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Property Value Reference
CAS Number 383131-15-5 [2][3]
Molecular Formula C7H4BrFN2S [2][3]
Molecular Weight 247.1 g/mol [2][3]
Pale yellow to light brown
Appearance , [3]
crystalline powder
Melting Point >160 °C [1]
Soluble in DMSO, partially
Solubility soluble in methanol and
ethanol; insoluble in water.[3]
Store in a cool, dry, light-
Storage protected place in a tightly
closed container.[1]
Purity >96% [3]

Hazard Identification and Safety Precautions

While specific GHS hazard classifications for 2-Amino-4-bromo-6-fluorobenzothiazole are

not readily available, data from analogous compounds such as 2-Amino-6-fluorobenzothiazole

and other halogenated aromatic compounds suggest that it should be handled as a substance

that is potentially irritating to the skin, eyes, and respiratory system.[4]

GHS Hazard Statements (Presumed based on similar compounds):

Hazard Class

GHS Hazard Statement

Reference

Skin Corrosion/Irritation

H315: Causes skin irritation

[4]

Serious Eye Damage/Irritation

H319: Causes serious eye

irritation

[4]

Specific Target Organ Toxicity

H335: May cause respiratory
irritation

[4]
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Precautionary Statements:

General laboratory safety precautions should be strictly followed.[5] This includes working in a
well-ventilated area, preferably within a chemical fume hood, and wearing appropriate personal
protective equipment (PPE).[6]

Personal Protective Equipment (PPE)

A comprehensive suite of PPE is mandatory to prevent exposure when handling 2-Amino-4-
bromo-6-fluorobenzothiazole.[6][7]
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PPE Category

Item

Specifications and
Recommendations

Eye and Face Protection

Safety goggles and/or face
shield

Chemical splash goggles are
required. A face shield should
be worn when there is a higher

risk of splashes.[5]

Hand Protection

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Inspect gloves
for any signs of degradation or

punctures before use.[6]

Body Protection

Laboratory coat

A flame-retardant lab coat that

fastens securely is essential.

[6]

Respiratory Protection

Fume hood or respirator

All handling of the solid
compound or its solutions
should be conducted in a
certified chemical fume hood to
avoid inhalation of dust or
vapors. If a fume hood is not
available, a NIOSH-approved
respirator with appropriate
cartridges for organic vapors
and particulates should be
used.[6]

Foot Protection

Closed-toe shoes

Substantial, closed-toe shoes
are mandatory in the
laboratory to protect against

spills.[5]

First-Aid Measures

In case of exposure, the following first-aid measures, based on guidelines for similar chemical
compounds, should be taken.[8][9][10]
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Exposure Route

First-Aid Procedure

Reference

Inhalation

Move the victim to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek

immediate medical attention.

[8]1°]

Skin Contact

Immediately wash the affected
area with plenty of soap and
water. Remove contaminated
clothing. If skin irritation
persists, seek medical

attention.

[8]1°]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, occasionally lifting the
upper and lower eyelids. Seek

immediate medical attention.

[8]19]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Seek

immediate medical attention.

[8]1°]

Handling and Storage

Proper handling and storage procedures are crucial to maintain the integrity of the compound

and ensure laboratory safety.
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Aspect Procedure
Handle in a well-ventilated place, preferably a
T chemical fume hood.[8] Avoid the formation of
andlin
J dust and aerosols.[8] Avoid contact with skin,
eyes, and clothing.
Store in a tightly closed container in a dry and
Storage

cool place.[8] Protect from light.[1]

Accidental Release Measures

In the event of a spill, the following procedures should be followed:

Step

Action

1. Personal Precautions

Evacuate the area. Ensure adequate ventilation.
Wear appropriate PPE as outlined in Section 3.

Avoid breathing dust.

2. Environmental Precautions

Prevent further leakage or spillage if safe to do

so. Do not let the chemical enter drains.

3. Containment and Cleaning

Carefully sweep up the solid material, avoiding
dust generation, and place it into a sealed,
labeled container for hazardous waste disposal.
[8] Clean the spill area with an appropriate

solvent and then wash with soap and water.

Experimental Protocols and Workflows

2-Amino-4-bromo-6-fluorobenzothiazole is described as a useful biochemical for proteomics

research.[2] While a specific protocol for this compound is not available, a plausible application

IS its use as a chemical probe for target identification in a chemical proteomics workflow.[11]

Representative Experimental Protocol: Chemical
Proteomics Target Identification

© 2025 BenchChem. All rights reserved.

6/12 Tech Support


https://www.echemi.com/sds/2-amino-4-bromo-6-methylbenzothiazole-pd180630117657.html
https://www.echemi.com/sds/2-amino-4-bromo-6-methylbenzothiazole-pd180630117657.html
https://www.echemi.com/sds/2-amino-4-bromo-6-methylbenzothiazole-pd180630117657.html
https://www.mdpi.com/1420-3049/27/8/2598
https://www.echemi.com/sds/2-amino-4-bromo-6-methylbenzothiazole-pd180630117657.html
https://www.benchchem.com/product/b112557?utm_src=pdf-body
https://www.scbt.com/p/2-amino-4-bromo-6-fluorobenzothiazole-383131-15-5
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Chemical_Proteomics_Workflow_for_Identifying_11_O_Methylpseurotin_A_Targets.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

This generalized protocol outlines the steps for identifying protein targets of a chemical probe
like 2-Amino-4-bromo-6-fluorobenzothiazole. This would typically involve a modified version
of the compound that includes a reactive group and a reporter tag.

e Probe Synthesis: Synthesize a derivative of 2-Amino-4-bromo-6-fluorobenzothiazole
incorporating a photo-reactive group (e.g., diazirine) and a bio-orthogonal handle (e.g.,
alkyne) for click chemistry.

e Cell Treatment:
o Culture cells to the desired confluency.

o Treat cells with the alkyne-tagged probe at a suitable concentration (e.g., 1-10 uM) for a
specified duration (e.g., 2-4 hours).

o Include control groups: a vehicle control (e.g., DMSO) and a competition control where
cells are pre-incubated with an excess of the unlabeled 2-Amino-4-bromo-6-
fluorobenzothiazole before adding the probe.[11]

o Photo-Crosslinking: Expose the treated cells to UV light to covalently link the probe to its
interacting proteins.

o Cell Lysis and Protein Extraction: Lyse the cells and extract the proteins.

e Click Chemistry: "Click" an azide-functionalized reporter tag (e.g., biotin-azide) onto the
alkyne handle of the probe-protein complexes.

e Enrichment of Labeled Proteins: Use streptavidin-coated beads to enrich the biotinylated
protein complexes.

e On-Bead Digestion: Digest the enriched proteins into peptides using a protease (e.g.,
trypsin).

e Mass Spectrometry Analysis: Analyze the resulting peptides by liquid chromatography-
tandem mass spectrometry (LC-MS/MS).
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» Data Analysis: Identify and quantify the proteins that were specifically enriched in the probe-
treated sample compared to the control groups.

In-Cell Steps

Cell Treatment with Probe

:

UV Photo-Crosslinking

Cell Lysis

Biochemical Steps

(Click Chemistry with Biotin-Azide)

Streptavidin Enrichment

:

On-Bead Trypsin Digestion

Analysis

(LC-MS/MS Analysis)

(Protein Identification & Quantificatior)
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Click to download full resolution via product page
A representative chemical proteomics workflow.

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 2-Amino-4-bromo-
6-fluorobenzothiazole in a research laboratory setting.
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Safe handling workflow for 2-Amino-4-bromo-6-fluorobenzothiazole.
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Biological Activity

Benzothiazole derivatives are known to exhibit a wide range of biological activities, including
antimicrobial, anticancer, and anti-inflammatory properties.[12][13][14] The specific biological
activity of 2-Amino-4-bromo-6-fluorobenzothiazole is not well-documented in publicly
available literature, with its primary known application being in proteomics research.[2] As a
research chemical, it may be used as a building block for the synthesis of more complex,
biologically active molecules.[12] No information was found to suggest its direct involvement in
specific signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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